Cas no 1361769-22-3 (Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product name: Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361769-22-3
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931701

Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-3-6(9(16)17-2)7(4-14)15-8(5)18-10(11,12)13/h3H,4,14H2,1-2H3
• SMILES： FC(OC1=C(C)C=C(C(=O)OC)C(CN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Topological Polar Surface Area: 74.4
• XLogP3: 1.5

Additional information on Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361769-22-3)

Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361769-22-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and trifluoromethoxy functional group, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, which includes an aminomethyl moiety and a methyl ester group, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate is driven by its relevance in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and bioactive compounds. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the methyl ester functionality allows for further chemical modifications, making it a valuable building block in synthetic chemistry.

In the context of agrochemicals, CAS No. 1361769-22-3 has been explored for its potential as a precursor in the synthesis of pesticides and herbicides. The trifluoromethoxy group is known to improve the biological activity of agrochemicals, contributing to their efficacy and environmental stability. This aligns with the increasing demand for sustainable and high-performance agricultural solutions, a topic that resonates with current global trends in food security and crop protection.

From a synthetic perspective, the preparation of Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions, including amination, esterification, and halogenation. These processes are often optimized to achieve high yields and purity, which are essential for its application in high-value industries. The compound's CAS No. 1361769-22-3 serves as a unique identifier, facilitating its procurement and regulatory compliance in various markets.

The versatility of Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate extends to its use in material science, where it contributes to the development of advanced polymers and functional materials. Its molecular structure allows for incorporation into polymeric chains, enhancing properties such as thermal stability and chemical resistance. This has sparked interest among researchers working on high-performance materials for industrial applications.

In recent years, the compound has also been linked to innovations in catalysis and green chemistry. Its ability to act as a ligand or intermediate in catalytic cycles has opened new avenues for sustainable chemical synthesis. This aligns with the broader industry shift toward eco-friendly processes and reduced environmental impact, topics that are highly relevant in today's scientific discourse.

For researchers and industry professionals, understanding the properties and applications of CAS No. 1361769-22-3 is crucial. Its solubility, stability, and reactivity are key parameters that influence its utility in various contexts. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency in research and production settings.

As the scientific community continues to explore the potential of Methyl 2-(aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate, its role in advancing pharmaceuticals, agrochemicals, and materials science is expected to grow. The compound's unique structural features and functional groups make it a promising candidate for future innovations, particularly in areas such as targeted drug delivery and smart materials. With ongoing research and development, its applications are likely to expand, further solidifying its importance in modern chemistry.